Cas no 55666-89-2 (Piperidinium,3-(acetyloxy)-1,1-dimethyl-)

Piperidinium,3-(acetyloxy)-1,1-dimethyl- structure
55666-89-2 structure
Product Name:Piperidinium,3-(acetyloxy)-1,1-dimethyl-
CAS No:55666-89-2
MF:C9H18NO2
MW:172.24472284317
CID:382367
PubChem ID:191381
Update Time:2025-04-19

Piperidinium,3-(acetyloxy)-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,3-(acetyloxy)-1,1-dimethyl-
    • (1,1-dimethylpiperidin-1-ium-3-yl) acetate
    • 1,1-Dimethyl-3-acetoxypiperidine
    • 55666-89-2
    • DTXSID90971018
    • 3-(ACETYLOXY)-1,1-DIMETHYLPIPERIDIN-1-IUM
    • 3-(Acetyloxy)-1,1-dimethylpiperidinium, iodide
    • Inchi: 1S/C9H18NO2/c1-8(11)12-9-5-4-6-10(2,3)7-9/h9H,4-7H2,1-3H3/q+1
    • InChI Key: BGCBKTVIXRMRQY-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CCC[N+](C)(C)C1

Computed Properties

  • Exact Mass: 172.13384
  • Monoisotopic Mass: 172.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 26.3
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